1,4-Dibromocyclohexane

• IUPAC Name: 1,4-dibromocyclohexane
• InChI: InChI=1S/C6H10Br2/c7-5-1-2-6(8)4-3-5/h5-6H,1-4H2
• InChI Key: OALGWDQLKYPDRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1Br)Br
• Molecular Formula: C6H10Br2
• DSSTOX Substance ID: DTXSID6067888
• Molecular Weight: 241.95 g/mol
• CAS RN: 35076-92-7, 13618-83-2

Description

1,4-Dibromocyclohexane is a chemical compound with the molecular formula C6H10Br2. Its molecular weight is 241.952. It is also known by other names such as Cyclohexane, 1,4-dibromo-, and its CAS Registry Number is 35076-92-7.

Molecular Structure Analysis

The molecular structure of 1,4-Dibromocyclohexane can be represented as a cyclohexane ring with two bromine atoms attached at the 1 and 4 positions. The structure is available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

1,4-Dibromocyclohexane has a density of 1.8±0.1 g/cm3, a boiling point of 224.9±15.0 °C at 760 mmHg, and a flash point of 95.1±19.6 °C. It has a molar refractivity of 43.2±0.3 cm3, and its polarizability is 17.1±0.5 10-24 cm3.

Scientific Research Applications

Brominated Flame Retardants

1,4-Dibromocyclohexane is noted for its role in the family of novel brominated flame retardants (NBFRs). These compounds are increasingly used due to their effectiveness in reducing flammability in various materials. However, there are concerns about their environmental fate and toxicity, necessitating further research. For instance, 1,2-dibromo-4-(1,2-dibromoethyl)cyclohexane, a variant of 1,4-Dibromocyclohexane, is used primarily as an additive flame retardant. Its presence in the environment and its potential impacts, especially in the Arctic ecosystem, have been a subject of study (Zuiderveen, Slootweg, & de Boer, 2020) (Tomy et al., 2008).

Chemical Structure and Stability

The chemical structure and thermal stabilities of 1,4-Dibromocyclohexane isomers have been characterized, revealing their sensitivity to heat and potential for interconversion at higher temperatures. This understanding is crucial for assessing their behavior under different environmental conditions (Arsenault et al., 2008).

Catalysis and Chemical Reactions

1,4-Dibromocyclohexane has been studied in the context of catalysis. For example, its dehalogenation catalyzed by cobaloximes has been explored, which is significant for understanding and improving catalytic processes in organic chemistry (Pizarro et al., 2022).

Environmental Impact and Toxicokinetics

The environmental impact and toxicokinetics of compounds related to 1,4-Dibromocyclohexane, such as tetrabromoethylcyclohexane (TBECH), have been a focus of research. Studies on juvenile brown trout revealed how these compounds behave in aquatic organisms, providing insights into their potential environmental and biological effects (Gemmill et al., 2011).

Conformational Studies

Research on the conformational preferences of 1,4-Dibromocyclohexane and related compounds contributes to a deeper understanding of molecular dynamics and structure in organic chemistry. Such studies are crucial for the development of new synthetic methods and materials (Bain et al., 2011).

Safety and Hazards

Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are recommended.

Mechanism of Action

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Mode of Action

The compound interacts with its targets through a process known as electrophilic addition . In this process, the bromine atoms in 1,4-Dibromocyclohexane are polarized by the approaching pi bond in the alkene . This polarization leads to the formation of a bromonium ion, which is then attacked by a bromide ion formed in a nearby reaction . The result is the addition of bromine atoms across the double bond .

Result of Action

The primary result of 1,4-Dibromocyclohexane’s action is the addition of bromine atoms across carbon-carbon double bonds . This can lead to significant changes in the structure and properties of the target molecules, potentially altering their function at the molecular and cellular levels.

Q & A

Q1: What is known about the conformational behavior of 1,4-dibromocyclohexane?

A1: Research indicates that trans-1,4-dibromocyclohexane exists predominantly in a chair conformation with the bromine atoms occupying equatorial positions. This conformation minimizes steric hindrance between the bulky bromine atoms and the cyclohexane ring. [, , ] Studies employing vibrational spectroscopy, including Raman and infrared, have provided insights into the vibrational modes associated with this specific conformation. [, ]

Q2: How does temperature affect the nuclear quadrupole resonance (NQR) frequencies in 1,4-dibromocyclohexane?

A2: Studies investigating the temperature dependence of NQR frequencies in 1,4-dibromocyclohexane reveal a decrease in frequencies with increasing temperature. [] This observation is consistent with Bayer's theory, which links NQR frequency shifts to molecular motions, specifically torsional vibrations, within the crystal lattice. The calculated torsional frequencies, derived from experimental NQR data and calculated moments of inertia, also decrease with increasing temperature. [] This trend aligns with observations from Raman studies on various molecules in crystalline states. []

Q3: Are there differences in the NQR behavior between the cis and trans isomers of 1,4-dibromocyclohexane?

A3: Yes, the cis and trans isomers of 1,4-dibromocyclohexane exhibit distinct NQR behaviors. At 77K, cis-1,4-dibromocyclohexane displays two distinct resonance lines, suggesting different chemical environments for the two bromine atoms. [] Based on the calculated torsional frequencies, the higher frequency line is attributed to the bromine atom in the equatorial position. [] Interestingly, the resonance lines in trans-1,4-dibromocyclohexane fade out at temperatures significantly lower than its melting point, a phenomenon not observed in the cis isomer. [] This suggests differences in the molecular dynamics and potentially intermolecular interactions between the two isomers in the solid state.